Cas no 1219802-17-1 (3-Chloropropionic-2,2,3,3-d4 Acid)

• Product Name: 3-Chloropropionic-2,2,3,3-d4 Acid
• CAS No: 1219802-17-1
• MF: C₃H₅ClO₂
• MW: 112.548247098923
• CID: 1065866
• PubChem ID: 92043218
• Update Time: 2025-06-10

3-Chloropropionic-2,2,3,3-d4 Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloropropionic-2,2,3,3-d4 Acid
• 3-Chloropropionic-2,2,3,3-d4Acid
• 3-Chloro-2,2,3,3-tetradeuteriopropanoic acid
• [2H]C([2H])(Cl)C([2H])([2H])C(O)=O

• Inchi： 1S/C3H5ClO2/c4-2-1-3(5)6/h1-2H2,(H,5,6)/i1D2,2D2
• InChI Key： QEYMMOKECZBKAC-LNLMKGTHSA-N
• SMILES： ClC([2H])([2H])C([2H])([2H])C(=O)O

Computed Properties

• Exact Mass: 112.0229141 g/mol
• Monoisotopic Mass: 112.0229141 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 112.55
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-Chloropropionic-2,2,3,3-d4 Acid

Introduction to 3-Chloropropionic-2,2,3,3-d4 Acid (CAS No: 1219802-17-1) and Its Emerging Applications in Chemical and Biomedical Research

The compound 3-Chloropropionic-2,2,3,3-d4 Acid, identified by the CAS number 1219802-17-1, represents a specialized derivative with significant implications in the fields of organic synthesis and biochemical research. This deuterated analog of 3-chloropropionic acid features a precisely labeled molecular structure, making it a valuable tool for researchers aiming to study metabolic pathways and enzyme kinetics with high precision. The inclusion of deuterium atoms at the 2nd and 3rd carbon positions enhances the compound's suitability for isotope labeling experiments, which are increasingly pivotal in understanding complex biological systems.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have amplified the demand for isotopically labeled compounds like 3-Chloropropionic-2,2,3,3-d4 Acid. These techniques allow for unprecedented resolution in analyzing molecular interactions and degradation processes. The deuterated version of 3-chloropropionic acid is particularly useful in metabolic flux analysis, where researchers seek to trace the movement of atoms through metabolic networks. Such studies are critical for drug development, as they provide insights into how potential therapeutics are processed within the body.

The chemical properties of 3-Chloropropionic-2,2,3,3-d4 Acid make it an excellent intermediate in synthetic chemistry. Its chlorinated propionic backbone offers reactive sites that can be selectively modified through various coupling reactions or hydrolysis processes. This flexibility has led to its adoption in the synthesis of more complex molecules, including pharmaceutical intermediates and fine chemicals. The deuterium labeling also serves as a safeguard against interference from natural isotopes, ensuring cleaner spectral data and more accurate quantification in analytical studies.

Recent research has highlighted the role of 3-Chloropropionic-2,2,3,3-d4 Acid in studying microbial metabolism. Microbiologists utilize this compound to probe how bacteria utilize or degrade chlorinated organic compounds—a key concern in environmental science and bioremediation efforts. By tracking the incorporation of deuterium into bacterial biomass or byproducts, scientists can infer metabolic pathways and enzyme efficiencies. Such findings not only advance our understanding of microbial ecology but also inform strategies for optimizing biocatalytic processes.

In the pharmaceutical industry, 3-Chloropropionic-2,2,3,3-d4 Acid has found applications as a building block for drug candidates targeting neurological disorders. Its structural motif is reminiscent of certain neurotransmitter precursors or inhibitors that modulate central nervous system activity. Researchers are exploring its potential as a labeled probe to investigate neurotransmitter synthesis and degradation pathways using positron emission tomography (PET) or other imaging techniques. The precision offered by deuterium labeling ensures that diagnostic agents derived from this compound exhibit minimal background noise during imaging.

The synthesis of 3-Chloropropionic-2,2,3,3-d4 Acid presents an interesting challenge due to its isotopic purity requirements. Advanced chemical methodologies must be employed to achieve the desired deuterium enrichment while maintaining structural integrity. Techniques such as catalytic hydrogenation or isotopic exchange reactions are commonly utilized in these processes. The growing demand for high-purity labeled compounds has spurred innovation in synthetic protocols to enhance yield and reproducibility.

As regulatory pressures on environmental sustainability increase, compounds like 3-Chloropropionic-2,2,3,3-d4 Acid play a role in green chemistry initiatives. Their use allows researchers to minimize waste by employing recyclable catalysts or solvent-free reactions where possible. Furthermore，the deuterated nature of this compound reduces its environmental footprint by decreasing reliance on natural isotopes that may be scarce or expensive to obtain.

The future prospects for 3-Chloropropionic-2,2,3,3-d4 Acid are promising as interdisciplinary collaborations between chemists、biologists、and pharmacologists deepen。 Its versatility as an analytical tool、synthetic intermediate、and biological probe underscores its importance in modern research。 As new applications emerge，the demand for this compound is expected to rise，driving further advancements in both its production and utilization.